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Compound of Interest

Compound Name: TMP778

Cat. No.: B10824322

For Researchers, Scientists, and Drug Development Professionals: This document outlines the
essential procedures for the proper and safe disposal of TMP778, a potent and selective
RORyt inverse agonist. Adherence to these guidelines is crucial for ensuring laboratory safety
and environmental protection. Given that a specific Safety Data Sheet (SDS) with
comprehensive disposal instructions is not publicly available, these procedures are based on
general best practices for handling potent, non-hazardous solid chemical waste in a research
environment.

Key Properties of TMP778

A summary of the relevant quantitative data for TMP778 is provided below for easy reference.
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Property Value
Chemical Formula Cs1H30N204
Molecular Weight 494.59 g/mol
Appearance Solid powder
Purity >98%

o » Shipped as a non-hazardous chemical at
Shipping Condition )
ambient temperature.[1]

Short term (days to weeks) at 0 - 4°C; Long
Recommended Storage
term (months to years) at -20°C.[1]

K Toxici In vitro studies show toxic effects on cell growth
nown Toxicity
at concentrations greater than 2.5 pM.[2]

Detailed Disposal Protocol for TMP778

The following step-by-step protocol should be followed for the disposal of TMP778 and any
materials contaminated with it.

l. Personal Protective Equipment (PPE) and Handling

» Engineering Controls: All handling of solid TMP778 should be conducted in a certified
chemical fume hood to prevent inhalation of the powder.

e Personal Protective Equipment: Standard laboratory PPE is required. This includes, but is
not limited to:

o A properly fitting lab coat.
o Safety glasses with side shields or chemical splash goggles.

o Chemical-resistant gloves (e.g., nitrile).

Il. Waste Segregation and Collection
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e Solid Waste: All solid materials contaminated with TMP778 must be collected as chemical
waste. This includes:

o Unused or expired TMP778 powder.
o Contaminated personal protective equipment (e.g., gloves).
o Weighing boats, spatulas, and other contaminated disposable lab supplies.

e Liquid Waste: Solutions containing TMP778 should not be disposed of down the drain. They
must be collected as liquid chemical waste.

o Waste Containers: Use separate, clearly labeled, and sealable containers for solid and liquid
waste. The containers should be made of a material compatible with the chemicals being
discarded.

lll. Labeling and Storage of Waste

e Labeling: All waste containers must be accurately labeled with the following information:

The words "Hazardous Waste".

[¢]

The full chemical name: "TMP778".

[¢]

[e]

The approximate concentration and quantity of the waste.

o

The date the waste was first added to the container (accumulation start date).

[¢]

The name and contact information of the generating researcher or laboratory.

o Storage: Store sealed waste containers in a designated, secure area away from general
laboratory traffic until they are collected for disposal.

IV. Decontamination of Glassware and Surfaces

o Glassware: Reusable glassware that has come into contact with TMP778 should be
decontaminated by rinsing with a suitable solvent in which TMP778 is soluble (e.g., DMSO,
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followed by ethanol and then water). The rinsate must be collected as liquid hazardous
waste.

o Work Surfaces: Decontaminate all work surfaces in the chemical fume hood after handling
TMP778.

V. Final Disposal

e Institutional Procedures: Follow your institution's specific procedures for the pickup and
disposal of chemical waste. Contact your Environmental Health and Safety (EHS)
department for guidance.

e Do Not Dispose in Regular Trash: Under no circumstances should TMP778 or materials
contaminated with it be disposed of in the regular trash or poured down the sink.

TMP778 Disposal Workflow Diagram

The following diagram illustrates the decision-making process and procedural flow for the safe
disposal of TMP778.
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TMP778 Disposal Workflow
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Caption: A flowchart outlining the procedural steps for the proper disposal of TMP778.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [TMP778: A Guide to Safe Disposal in a Laboratory
Setting]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b10824322#tmp778-proper-disposal-procedures]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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